N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[1-(4-oxo-3H-quinazolin-2-yl)ethylsulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O3S/c1-12(18-21-16-6-4-3-5-15(16)19(24)22-18)26-11-17(23)20-13-7-9-14(25-2)10-8-13/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22,24)
• InChI Key: IVLCTJNBJKFBSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=O)N1)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTA is a thioacetamide derivative that has been shown to exhibit a wide range of biological activities, including anticancer, antifungal, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide is not fully understood. However, it has been suggested that N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and inhibiting angiogenesis. N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. The antifungal activity of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide is believed to be due to its ability to disrupt fungal cell membrane integrity. The anti-inflammatory activity of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide is thought to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to inhibit the production of reactive oxygen species and to increase the activity of antioxidant enzymes. In addition, N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inhibiting neuronal cell death.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has several advantages for lab experiments. It exhibits a wide range of biological activities, making it a versatile compound for studying various biological pathways. N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide is also relatively easy to synthesize, making it readily available for research purposes. However, N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has some limitations for lab experiments. It is a relatively new compound, and its biological activities are not fully understood. In addition, its potential toxicity and side effects have not been fully evaluated.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide. One area of research could focus on further elucidating its mechanism of action and identifying its molecular targets. Another area of research could focus on evaluating its potential toxicity and side effects. In addition, research could be conducted to optimize the synthesis method of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide and to develop more potent derivatives with improved biological activities. Finally, research could be conducted to evaluate the potential therapeutic applications of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide in vivo.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide involves the reaction of 4-methoxyaniline with 2-chloroethyl ethyl sulfide in the presence of potassium carbonate to yield 4-methoxyphenyl ethyl sulfide. This intermediate is then reacted with 2-(4-oxo-3,4-dihydroquinazolin-2-yl)ethylamine in the presence of acetic acid to yield N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide.

Scientific Research Applications

N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has also been shown to have antifungal activity against Candida albicans and Aspergillus niger. In addition, N-(4-methoxyphenyl)-2-{[1-(4-oxo-3,4-dihydro-2-quinazolinyl)ethyl]thio}acetamide has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.